Cas no 83554-37-4 (Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate)

Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate structure
83554-37-4 structure
Product Name:Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate
CAS No:83554-37-4
MF:C48H92N2O4S
MW:793.320094108582
CID:726081
PubChem ID:44152228
Update Time:2025-04-19

Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl(octadecyl)(3-(stearoylamino)propyl)ammonium toluene-p-sulphonate
    • dimethyl(octadecyl)[3-(stearoylamino)propyl]ammonium toluene-p-sulphonate
    • dimethyl-[3-(octadecanoylamino)propyl]-octadecylazanium,4-methylbenzenesulfonate
    • 1-Octadecanaminium, N,N-dimethyl-N-(3-((1-oxooctadecyl)amino)propyl)-, salt with 4-methylbenzenesulfonic acid (1:1)
    • NS00058287
    • 83554-37-4
    • EINECS 280-480-8
    • Inchi: 1S/C41H84N2O.C7H8O3S/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-43(3,4)40-36-38-42-41(44)37-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;1-6-2-4-7(5-3-6)11(8,9)10/h5-40H2,1-4H3;2-5H,1H3,(H,8,9,10)
    • InChI Key: SHZVCMDZRTWPGH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O=C(CCCCCCCCCCCCCCCCC)NCCC[N+](C)(C)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 792.678
  • Monoisotopic Mass: 792.678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 37
  • Complexity: 754
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.7A^2
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